N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H8Cl2N4O2S/c12-6-1-2-8(7(13)3-6)15-10(19)5-20-11-16-9(18)4-14-17-11/h1-4H,5H2,(H,15,19)(H,16,17,18)
• InChI Key: WJFZDNFAVOLBEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)CSC2=NN=CC(=O)N2
• Molecular Formula: C11H8Cl2N4O2S
• Molecular Weight: 331.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide, also known as DCTA, is a chemical compound that has been widely studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been shown to inhibit the activity of thioredoxin reductase, an enzyme that plays a role in regulating oxidative stress in cells.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide can induce apoptosis, or programmed cell death, in cancer cells. N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has also been shown to have antioxidant properties, which may be related to its ability to inhibit thioredoxin reductase.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide in lab experiments is that it is a relatively simple compound to synthesize. Additionally, N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been shown to have low toxicity in vitro, which makes it a potentially useful compound for further research. However, one limitation of using N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on different cell types.

Future Directions

There are a number of future directions for research on N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide. One potential area of research is to further investigate its potential as a lead compound for the development of new drugs. Additionally, more research is needed to understand the mechanism of action of N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide and how it interacts with different enzymes in the body. Finally, more studies are needed to determine the potential side effects of N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide and its long-term effects on the body.

Synthesis Methods

The synthesis method of N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide involves the reaction of 2,4-dichlorophenyl isothiocyanate with 5-amino-1,2,4-triazin-3-one in the presence of a base. This reaction leads to the formation of N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide as a white crystalline solid.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been studied for its potential use in various scientific research applications. One of its main applications is in the field of medicinal chemistry, where it has been investigated for its potential as a lead compound for the development of new drugs. N-(2,4-dichlorophenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.